Cas no 1314306-07-4 (2,5-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-oxazole)

• Product Name: 2,5-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-oxazole
• CAS No: 1314306-07-4
• MF: C₁₁H₁₈BNO₃
• MW: 223.076523303986
• CID: 6329459
• PubChem ID: 168431557
• Update Time: 2025-10-29

2,5-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazole
• 2,5-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)oxazole
• 1314306-07-4
• 2,5-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-oxazole

• Inchi： InChI=1S/C11H18BNO3/c1-7-9(13-8(2)14-7)12-15-10(3,4)11(5,6)16-12/h1-6H3
• InChI Key： WHEBROJTPUYGIE-UHFFFAOYSA-N
• SMILES： O1B(C2=C(C)OC(C)=N2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 223.1379736g/mol
• Monoisotopic Mass: 223.1379736g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Additional information on 2,5-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-oxazole

Comprehensive Overview of 2,5-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-oxazole (CAS No. 1314306-07-4)

The compound 2,5-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-oxazole (CAS No. 1314306-07-4) is a highly versatile boronic ester derivative with significant applications in organic synthesis, pharmaceuticals, and materials science. Its unique structure, featuring an oxazole ring and a dioxaborolane moiety, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a widely used method in modern synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its role in developing drug candidates, agrochemicals, and advanced materials.

One of the key reasons for the growing popularity of 2,5-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-oxazole is its stability and reactivity under mild conditions. The boronate group in this compound allows for efficient coupling with aryl halides, enabling the construction of complex molecular architectures. This property is particularly relevant in the context of green chemistry, where minimizing harsh reaction conditions is a priority. Recent studies have highlighted its potential in synthesizing heterocyclic compounds, which are foundational in medicinal chemistry and material design.

In the pharmaceutical industry, 2,5-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-oxazole has garnered attention for its role in the development of small-molecule inhibitors and bioconjugates. The oxazole ring is a common pharmacophore found in many bioactive molecules, and the addition of the boronic ester functionality enhances its utility in targeted drug delivery systems. For instance, it has been explored in the synthesis of proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug discovery that aims to degrade disease-causing proteins selectively.

From a materials science perspective, this compound is instrumental in the design of organic electronic materials and polymers. The dioxaborolane group facilitates the incorporation of the oxazole unit into conjugated systems, which are critical for applications such as organic light-emitting diodes (OLEDs), photovoltaic cells, and sensors. Its compatibility with solution-processable techniques further enhances its appeal for large-scale manufacturing, aligning with the industry's shift toward sustainable production methods.

Another area where 2,5-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-oxazole shines is in catalysis. The compound serves as a precursor for ligand design in transition metal-catalyzed reactions, which are pivotal in asymmetric synthesis. Its ability to form stable complexes with metals like palladium and nickel has been exploited in C-C bond formation reactions, a cornerstone of modern organic chemistry. This aligns with the broader trend of optimizing atom economy and reducing waste in chemical processes.

Given its multifaceted applications, 2,5-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-oxazole is also a subject of interest in academic research. Universities and research institutions are investigating its potential in bioimaging and diagnostics, leveraging the boron atom's unique properties for fluorescence labeling. Additionally, its stability in aqueous environments makes it a candidate for biocompatible materials, addressing the demand for safer and more efficient biomedical tools.

In summary, 2,5-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-oxazole (CAS No. 1314306-07-4) is a compound of immense scientific and industrial value. Its applications span drug discovery, materials science, and catalysis, making it a focal point for innovation. As research continues to uncover new uses for this versatile molecule, its relevance in addressing contemporary challenges in sustainability, healthcare, and technology will only grow.